4-(4-Nitro-benzyl)-thiomorpholine 1,1-dioxide

• Molecular Formula: C11H14N2O4S
• Molecular Weight: 270.31 g/mol
• IUPAC Name: 4-[(4-nitrophenyl)methyl]-1,4-thiazinane 1,1-dioxide
• InChI: InChI=1S/C11H14N2O4S/c14-13(15)11-3-1-10(2-4-11)9-12-5-7-18(16,17)8-6-12/h1-4H,5-9H2
• InChI Key: PFSAJWAUWMBHTP-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1CC2=CC=C(C=C2)[N+](=O)[O-]

Description

4-(4-Nitro-benzyl)-thiomorpholine 1,1-dioxide is a useful research compound. Its molecular formula is C11H14N2O4S and its molecular weight is 270.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

8.6 g (40 mmol) of 4-nitrobenzylbromide are dissolved in 100 ml of acetone. 6.9 g (50 mmol) of potassium carbonate and 5.4 g (40 mmol) of thiomorpholine-1,1-dioxide are added. The reaction solution is stirred for 7 hours at ambient temperature. After the undissolved solids have been filtered off, the solution is concentrated by evaporation. The residue is divided between ethyl acetate and water. The organic phases are freed from solvent in vacuo. The product is triturated with ether and dried.

Synthesis routes and methods II

Procedure details

To a flask containing thiomorpholine 1,1-dioxide hydrochloride (0.65 g, 3.8 mmol) in CH3CN is added 4-nitrobenzylbromide (1.1 g, 5.1 mmol) and K2CO3 (1.9 g, 13.7 mmol). The mixture is then allowed to stir at room temperature overnight. After aqueous work up, the product is obtained through chromatography. MS (ESI): 271.1 (M+1)+1